Cas no 328023-08-1 (4-oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid)

• Product Name: 4-oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid
• CAS No: 328023-08-1
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 6449945
• Update Time: 2025-07-09

4-oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid
• (Z)-4-oxo-2-(2-(1-phenylethylidene)hydrazinyl)-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid
• 4-oxo-2-[2-(1-phenylethylidene)hydrazino]-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid
• 4H-1,3-Thiazine-6-carboxylic acid, 5,6-dihydro-4-oxo-2-[2-(1-phenylethylidene)hydrazinyl]-

• Inchi： 1S/C13H13N3O3S/c1-8(9-5-3-2-4-6-9)15-16-13-14-11(17)7-10(20-13)12(18)19/h2-6,10H,7H2,1H3,(H,18,19)(H,14,16,17)
• InChI Key： MWRAGBLQCRBEBH-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)CC(=O)N=C1NN=C(C1=CC=CC=C1)C

Additional information on 4-oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid

4-Oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic Acid: A Comprehensive Overview

The compound 4-Oxo-2-(Z)-2-(1-phenylethylidene)hydrazin-1-yl-5,6-dihydro-4H-1,3-thiazine-6-carboxylic Acid (CAS No. 328023-08-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazine derivatives, which have garnered considerable attention due to their unique structural features and versatile biological activities. The molecule's structure is characterized by a thiazine ring system, which is a six-membered ring containing sulfur and nitrogen atoms, along with a hydrazine moiety and a phenylethylidene group. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The thiazine ring system has been identified as a key structural motif in several bioactive molecules, including antifungal and anticancer agents. Researchers have demonstrated that the hydrazine moiety in this compound plays a crucial role in its ability to form stable complexes with metal ions, making it a promising candidate for use in metalloenzyme mimics and catalytic systems.

The phenylethylidene group within the molecule introduces additional complexity to its structure, enhancing its electronic properties and reactivity. This group has been shown to participate in various types of non-covalent interactions, such as π–π stacking and hydrogen bonding, which are essential for molecular recognition and self-assembling processes. Recent studies have explored the use of this compound in supramolecular chemistry, where it has been employed as a building block for constructing complex molecular architectures with potential applications in nanotechnology.

In terms of biological activity, 4-Oxo... has exhibited remarkable selectivity towards certain enzymes and receptors, making it a valuable tool in pharmacological research. For instance, studies have shown that this compound can inhibit the activity of specific kinases involved in cellular signaling pathways, thereby offering potential therapeutic benefits in the treatment of diseases such as cancer and inflammatory disorders. The carboxylic acid group at the sixth position of the thiazine ring has been implicated in these biological interactions, suggesting that it may serve as a site for further functionalization to enhance bioavailability and efficacy.

From an analytical standpoint, the characterization of this compound has been significantly aided by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and dynamic behavior of the compound under various conditions. Additionally, computational chemistry approaches, including density functional theory (DFT) calculations and molecular docking studies, have been employed to predict the compound's interaction patterns with biomolecules and to guide its rational design for specific applications.

The synthesis of 4-Oxo... involves a multi-step process that typically begins with the preparation of intermediate thiazine derivatives followed by subsequent functionalization steps to introduce the hydrazine and phenylethylidene groups. These steps require meticulous control over reaction conditions to ensure high yields and optimal product quality. Recent innovations in green chemistry have also inspired efforts to develop more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high standards of efficiency.

In conclusion, 4-Oxo... stands out as a fascinating molecule with immense potential across multiple disciplines. Its unique structure endows it with versatile properties that make it an invaluable subject for both fundamental research and applied development. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.